3-(3-Methoxyphenyl)picolinonitrile
Description
3-(3-Methoxyphenyl)picolinonitrile is a heterocyclic compound featuring a picolinonitrile core (pyridine-2-carbonitrile) substituted with a 3-methoxyphenyl group at the 3-position. The methoxy group likely enhances lipophilicity, influencing blood-brain barrier (BBB) permeability, while the nitrile moiety may serve as a hydrogen bond acceptor, modulating target affinity.
Properties
CAS No. |
1303516-89-3 |
|---|---|
Molecular Formula |
C13H10N2O |
Molecular Weight |
210.23 g/mol |
IUPAC Name |
3-(3-methoxyphenyl)pyridine-2-carbonitrile |
InChI |
InChI=1S/C13H10N2O/c1-16-11-5-2-4-10(8-11)12-6-3-7-15-13(12)9-14/h2-8H,1H3 |
InChI Key |
ICHGAAALDGDCHR-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC(=C1)C2=C(N=CC=C2)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis and Limitations
- Data Gaps: Direct experimental data on this compound’s pharmacokinetics or binding affinity is absent in the evidence, necessitating extrapolation from structurally related compounds.
- Functional Group Trade-offs : While the methoxy group may enhance BBB permeability, it could reduce metabolic stability compared to fluorinated analogs .
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